Cas no 1351392-54-5 (1-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-ethanone)

• Product Name: 1-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-ethanone
• CAS No: 1351392-54-5
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 5178971
• Update Time: 2025-06-11

1-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-ethanone

• Inchi： 1S/C11H11NO5/c1-7(13)8-5-10-11(6-9(8)12(14)15)17-4-2-3-16-10/h5-6H,2-4H2,1H3
• InChI Key： KZRWUTBZYGDPCJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C([N+]([O-])=O)C=C2OCCCOC2=C1)C

Additional information on 1-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-ethanone

Comprehensive Overview of 1-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-ethanone (CAS No. 1351392-54-5)

1-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-ethanone (CAS No. 1351392-54-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitro-substituted derivative of the benzo[b][1,4]dioxepin family exhibits unique structural and electronic properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its nitroaromatic and dioxepine moieties, which are known to influence biological activity.

The compound's molecular framework combines a 1,4-dioxepine ring with an acetyl group and a nitro substituent, creating a versatile scaffold for further chemical modifications. Its CAS No. 1351392-54-5 is frequently searched in academic databases, reflecting its relevance in studies involving heterocyclic compounds and nitroaromatic synthesis. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with the global push for sustainable methodologies.

In the context of drug development, 1-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-ethanone is explored for its potential as a precursor to bioactive molecules. Its nitro group can be selectively reduced to amines, enabling the creation of diverse derivatives with tailored properties. This adaptability is crucial for designing compounds targeting central nervous system (CNS) disorders or inflammatory pathways, topics frequently queried in scientific literature and AI-driven research tools.

From a material science perspective, the compound's conjugated system and electron-withdrawing nitro group make it a candidate for organic electronics, such as OLEDs or sensors. Researchers investigating small-molecule semiconductors often reference its structural features when designing new functional materials. The rise of computational chemistry has further accelerated its study, with molecular docking and DFT calculations being applied to predict its behavior in complex systems.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1351392-54-5, ensuring purity and reproducibility in research. The compound's stability under various conditions is another area of interest, particularly for industrial-scale applications. As high-throughput screening becomes more prevalent, demand for well-defined intermediates like this dioxepin derivative continues to grow.

In summary, 1-(8-Nitro-3,4-dihydro-2H-benzo[b][1,4]dioxepin-7-yl)-ethanone represents a compelling case study in modern chemical research. Its multifaceted applications—from medicinal chemistry to advanced materials—highlight its importance in addressing contemporary scientific challenges. With ongoing advancements in automated synthesis and AI-assisted drug design, this compound is poised to remain a key player in innovation-driven fields.